N-[4-(acetylamino)phenyl]-2-(3-chlorophenyl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C16H15ClN2O2/c1-11(20)18-14-5-7-15(8-6-14)19-16(21)10-12-3-2-4-13(17)9-12/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: PSACCGUNSWKPEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(3-chlorophenyl)acetamide, commonly known as acetaminophen, is a widely used analgesic and antipyretic drug. It is a member of the para-aminophenol derivatives class of drugs and is known for its effectiveness in relieving pain and reducing fever. Acetaminophen is one of the most commonly used drugs in the world, and its synthesis method, mechanism of action, biochemical and physiological effects, and future directions are of great interest to researchers.

Mechanism of Action

The mechanism of action of acetaminophen is not fully understood. It is believed to work by inhibiting the production of prostaglandins, which are chemicals that cause pain and fever. Acetaminophen is also thought to act on the central nervous system, reducing the perception of pain.
Biochemical and Physiological Effects:
Acetaminophen is rapidly absorbed from the gastrointestinal tract and is metabolized in the liver. The metabolites of acetaminophen are excreted in the urine. Acetaminophen has a low toxicity profile and is generally well-tolerated at therapeutic doses. However, at high doses, acetaminophen can cause liver damage and, in severe cases, liver failure.

Advantages and Limitations for Lab Experiments

Acetaminophen is a widely used drug in laboratory experiments due to its well-established pharmacological properties. Its effectiveness in relieving pain and reducing fever makes it a useful tool for studying pain and inflammation. However, its low toxicity profile and narrow therapeutic window can make it challenging to use in experiments that require high doses.

Future Directions

There are several areas of research that are currently being explored in relation to acetaminophen. One area of interest is the development of new formulations of acetaminophen that can be administered via alternative routes, such as transdermal patches or intranasal sprays. Another area of research is the development of new drugs that can be used in combination with acetaminophen to enhance its analgesic and antipyretic effects. Finally, researchers are also exploring the potential use of acetaminophen in the treatment of other conditions, such as neuropathic pain and depression.
Conclusion:
In conclusion, acetaminophen is a widely used analgesic and antipyretic drug that has been extensively studied for its pharmacological properties. Its synthesis method, mechanism of action, biochemical and physiological effects, and future directions are of great interest to researchers. Acetaminophen is a useful tool for studying pain and inflammation, and its low toxicity profile makes it a safe and effective drug for therapeutic use.

Synthesis Methods

Acetaminophen can be synthesized by the reaction of p-aminophenol with acetic anhydride in the presence of an acid catalyst. The resulting product is then purified by recrystallization from water. This synthesis method is simple and efficient, and it is widely used in the pharmaceutical industry.

Scientific Research Applications

Acetaminophen has been extensively studied for its analgesic and antipyretic properties. It is commonly used to relieve pain associated with headaches, toothaches, menstrual cramps, and arthritis. Acetaminophen is also used to reduce fever caused by infections such as the flu and the common cold. Its effectiveness in relieving pain and reducing fever has been demonstrated in numerous clinical trials.